Cas no 1523404-03-6 (6-Chloro-2-fluoro-3-methylmandelic acid)

• Product Name: 6-Chloro-2-fluoro-3-methylmandelic acid
• CAS No: 1523404-03-6
• MF: C₉H₈ClFO₃
• MW: 218.609425544739
• CID: 4942419
• Update Time: 2025-06-13

6-Chloro-2-fluoro-3-methylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-fluoro-3-methylmandelic acid

• Inchi： 1S/C9H8ClFO3/c1-4-2-3-5(10)6(7(4)11)8(12)9(13)14/h2-3,8,12H,1H3,(H,13,14)
• InChI Key： IWKAGQBNIIJSDK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C(=C1C(C(=O)O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• XLogP3: 1.9
• Topological Polar Surface Area: 57.5

Additional information on 6-Chloro-2-fluoro-3-methylmandelic acid

Introduction to 6-Chloro-2-fluoro-3-methylmandelic Acid (CAS No. 1523404-03-6)

6-Chloro-2-fluoro-3-methylmandelic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1523404-03-6, this compound represents a unique structural motif that has been explored for its potential biological activities. The presence of both chloro and fluoro substituents in its molecular framework imparts distinct electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents.

The< strong>6-Chloro-2-fluoro-3-methylmandelic acid molecule consists of a mandelic acid backbone, which is a well-known pharmacophore in drug design. The mandelic acid moiety is characterized by its α-hydroxy α-amino acid structure, which is commonly found in various bioactive molecules. The introduction of chlorine and fluorine atoms at specific positions enhances the compound's reactivity and selectivity, enabling it to interact with biological targets in a more tailored manner.

In recent years, there has been a surge in research focused on the development of fluorinated compounds due to their improved metabolic stability and enhanced binding affinity. The< strong>6-Chloro-2-fluoro-3-methylmandelic acid (CAS No. 1523404-03-6) is no exception and has been investigated for its potential applications in the synthesis of small-molecule inhibitors targeting various disease pathways.

One of the most compelling aspects of< strong>6-Chloro-2-fluoro-3-methylmandelic acid is its versatility as a building block in medicinal chemistry. Researchers have leveraged its structural features to design molecules with targeted pharmacological effects. For instance, studies have demonstrated its utility in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The chloro and fluoro substituents play a pivotal role in modulating the compound's interactions with protein targets, thereby enhancing its efficacy.

The< strong>6-Chloro-2-fluoro-3-methylmandelic acid (CAS No. 1523404-03-6) has also been explored in the context of drug delivery systems. Its ability to form stable complexes with other therapeutic agents makes it an attractive candidate for developing prodrugs. These prodrugs can be designed to release their active components in a controlled manner, thereby improving bioavailability and reducing side effects.

Recent advancements in computational chemistry have further enhanced the understanding of< strong>6-Chloro-2-fluoro-3-methylmandelic acid's interactions with biological targets. Molecular modeling studies have revealed that the compound can bind to specific pockets on enzymes and receptors, leading to the development of highly selective inhibitors. These insights have been instrumental in optimizing synthetic routes and improving drug-like properties.

The< strong>6-Chloro-2-fluoro-3-methylmandelic acid (CAS No. 1523404-03-6) has also been studied for its potential applications in agrochemicals. Fluorinated compounds are known for their stability and resistance to degradation, making them ideal for use as pesticides and herbicides. Research has shown that derivatives of this compound exhibit promising activity against various pests, offering a new avenue for sustainable agricultural practices.

In conclusion, the< strong>6-Chloro-2-fluoro-3-methylmandelic acid (CAS No. 1523404-03-6) represents a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its unique structural features and biological activities make it a valuable asset in drug discovery, materials science, and agricultural chemistry. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing global challenges in health and sustainability.